Cas no 919972-53-5 (N-(1-{1-4-(2,6-dimethylphenoxy)butyl-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide)

• Product Name: N-(1-{1-4-(2,6-dimethylphenoxy)butyl-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide
• CAS No: 919972-53-5
• MF: C₂₆H₂₉N₃O₃
• MW: 431.52676653862
• CID: 5426182
• Update Time: 2025-07-09

N-(1-{1-4-(2,6-dimethylphenoxy)butyl-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-[1-[4-(2,6-dimethylphenoxy)butyl]benzimidazol-2-yl]ethyl]furan-2-carboxamide
• N-(1-{1-4-(2,6-dimethylphenoxy)butyl-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide

• Inchi： 1S/C26H29N3O3/c1-18-10-8-11-19(2)24(18)32-16-7-6-15-29-22-13-5-4-12-21(22)28-25(29)20(3)27-26(30)23-14-9-17-31-23/h4-5,8-14,17,20H,6-7,15-16H2,1-3H3,(H,27,30)
• InChI Key： VWLOXHIOYLZNFG-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC(C1N(CCCCOC2=C(C)C=CC=C2C)C2=CC=CC=C2N=1)C)=O

Additional information on N-(1-{1-4-(2,6-dimethylphenoxy)butyl-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide

N-(1-{1-4-(2,6-dimethylphenoxy)butyl-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide (CAS No. 919972-53-5): An Overview

N-(1-{1-4-(2,6-dimethylphenoxy)butyl-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide (CAS No. 919972-53-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazepines, which are widely known for their diverse biological activities, including anxiolytic, sedative, and muscle relaxant properties. The unique structural features of this compound, particularly the presence of a furan ring and a dimethylphenoxy substituent, contribute to its distinct pharmacological profile.

The chemical structure of N-(1-{1-4-(2,6-dimethylphenoxy)butyl-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide is characterized by a central benzodiazepine core with additional functional groups that enhance its biological activity. The dimethylphenoxy substituent on the butyl chain and the furan ring attached to the ethyl group are key structural elements that influence its binding affinity and selectivity for various receptors. These features make it a promising candidate for further investigation in drug development.

Recent studies have focused on the potential therapeutic applications of this compound. One notable area of research is its activity as a modulator of GABA-A receptors. GABA-A receptors are crucial in the central nervous system (CNS) and play a significant role in regulating neuronal excitability. The ability of N-(1-{1-4-(2,6-dimethylphenoxy)butyl-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide to interact with these receptors suggests its potential as an anxiolytic and anticonvulsant agent. Preclinical studies have shown that this compound exhibits potent anxiolytic effects without causing significant sedation or cognitive impairment, making it a promising candidate for treating anxiety disorders.

In addition to its anxiolytic properties, N-(1-{1-4-(2,6-dimethylphenoxy)butyl-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide has been investigated for its potential as an anticonvulsant. Epilepsy is a neurological disorder characterized by recurrent seizures, and current treatments often have limited efficacy or significant side effects. Preclinical studies have demonstrated that this compound effectively reduces seizure frequency and duration in animal models of epilepsy. Its unique structure and mechanism of action may offer advantages over existing anticonvulsant drugs.

The pharmacokinetic properties of N-(1-{1-4-(2,6-dimethylphenoxy)butyl-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide have also been studied extensively. Research has shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and exhibits good bioavailability. Its half-life is moderate, allowing for once-daily dosing regimens in clinical settings. These pharmacokinetic characteristics make it suitable for long-term use in chronic conditions such as anxiety disorders and epilepsy.

Toxicity studies have indicated that N-(1-{1-4-(2,6-dimethylphenoxy)butyl-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide has a favorable safety profile at therapeutic doses. Preclinical data suggest that it does not cause significant organ toxicity or adverse effects on major physiological systems. However, as with any new drug candidate, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The potential therapeutic applications of N-(1-{1-4-(2,6-dimethylphenoxy)butyl-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide extend beyond anxiety disorders and epilepsy. Recent research has explored its anti-inflammatory properties and potential use in pain management. Inflammatory conditions such as arthritis and neuropathic pain can significantly impact quality of life, and current treatments often fall short in providing adequate relief. Preliminary studies have shown that this compound exhibits anti-inflammatory effects by modulating cytokine production and reducing oxidative stress. Its ability to alleviate pain without causing significant side effects makes it a promising candidate for further investigation in pain management.

In conclusion, N-(1-{1-4-(2,6-dimethylphenoxy)butyl-1H-1,3-benzodiazol-2-y l}ethyl)furan - 2 - carboxamide (CAS No. 9 97 7 -5 -5 ) represents a novel compound with significant potential in various therapeutic areas. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a new drug entity. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in treating neurological disorders and inflammatory conditions.